Cas no 4791-89-3 ([5,5']bi[benzo[1,3]dioxolyl])

[5,5']bi[benzo[1,3]dioxolyl] structure
[5,5']bi[benzo[1,3]dioxolyl] structure
Product Name:[5,5']bi[benzo[1,3]dioxolyl]
CAS No:4791-89-3
MF:C14H10O4
MW:242.226804256439
CID:931587
PubChem ID:10198686
Update Time:2025-04-19

[5,5']bi[benzo[1,3]dioxolyl] Chemical and Physical Properties

Names and Identifiers

    • [5,5']bi[benzo[1,3]dioxolyl]
    • 3,4:3',4'-BIS(METHYLENEDIOXY)-BIPHENYL
    • 5-(1,3-benzodioxol-5-yl)-1,3-benzodioxole
    • 3,3,3',4'-bis(methylenedioxy)biphenyl
    • 3,3',4,4'-bis(methylenedioxy)biphenyl
    • 3,4,3',4'-Bis-methylendioxy-diphenyl
    • 5,5'-1,3-benzodioxole
    • 5,5'-Bi-1,3-benzodioxole
    • AKOS015964781
    • 4791-89-3
    • DTXSID00436683
    • 2H,2'H-5,5'-Bi-1,3-benzodioxole
    • 5,5'-BIBENZO[D][1,3]DIOXOLE
    • Inchi: 1S/C14H10O4/c1-3-11-13(17-7-15-11)5-9(1)10-2-4-12-14(6-10)18-8-16-12/h1-6H,7-8H2
    • InChI Key: TYTYRRYKPAKXPF-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)C1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 242.05800
  • Monoisotopic Mass: 242.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 36.9Ų

Experimental Properties

  • PSA: 36.92000
  • LogP: 2.81100
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